Cas no 677326-99-7 (4-[3-(2-Methoxy-ethyl)-ureido]benzenesulfonyl chloride)

• Product Name: 4-[3-(2-Methoxy-ethyl)-ureido]benzenesulfonyl chloride
• CAS No: 677326-99-7
• MF: C₁₀H₁₃ClN₂O₄S
• MW: 292.7406
• MDL: MFCD03424865
• CID: 4656736
• Update Time: 2025-06-09

4-[3-(2-Methoxy-ethyl)-ureido]benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-[3-(2-METHOXY-ETHYL)-UREIDO]BENZENESULFONYL CHLORIDE
• Benzenesulfonyl chloride, 4-[[[(2-methoxyethyl)amino]carbonyl]amino]-
• 4-[3-(2-Methoxy-ethyl)-ureido]benzenesulfonyl chloride

• MDL： MFCD03424865
• Inchi： InChI=1S/C10H13ClN2O4S/c1-17-7-6-12-10(14)13-8-2-4-9(5-3-8)18(11,15)16/h2-5H,6-7H2,1H3,(H2,12,13,14)
• InChI Key： CWCNGGYNOBVSCX-UHFFFAOYSA-N
• SMILES： COCCNC(NC1=CC=C(S(=O)(Cl)=O)C=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 4-[3-(2-Methoxy-ethyl)-ureido]benzenesulfonyl chloride

Introduction to 4-[3-(2-Methoxy-ethyl)-ureido]benzenesulfonyl chloride (CAS No. 677326-99-7)

4-[3-(2-Methoxy-ethyl)-ureido]benzenesulfonyl chloride (CAS No. 677326-99-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a sulfonyl chloride group and a ureido moiety, making it an important intermediate in the synthesis of various bioactive molecules.

The sulfonyl chloride functional group in 4-[3-(2-Methoxy-ethyl)-ureido]benzenesulfonyl chloride is highly reactive and can readily undergo nucleophilic substitution reactions. This reactivity makes it an excellent starting material for the synthesis of sulfonamides, which are widely used in pharmaceuticals due to their diverse biological activities, including anti-inflammatory, antibacterial, and antifungal properties.

The ureido moiety, on the other hand, is known for its ability to form hydrogen bonds and interact with biological targets. This feature is particularly useful in the design of drugs that require high binding affinity and selectivity. The presence of the 2-methoxy-ethyl substituent further enhances the solubility and bioavailability of the compound, making it a valuable candidate for drug development.

Recent research has highlighted the potential of 4-[3-(2-Methoxy-ethyl)-ureido]benzenesulfonyl chloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-cancer activity by inhibiting specific kinases involved in tumor growth and metastasis. The researchers found that these derivatives were effective against a range of cancer cell lines, including those resistant to conventional treatments.

In another study, scientists explored the use of 4-[3-(2-Methoxy-ethyl)-ureido]benzenesulfonyl chloride as a scaffold for developing anti-inflammatory drugs. The results showed that compounds derived from this scaffold exhibited significant anti-inflammatory activity in both in vitro and in vivo models. The compounds were found to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models of arthritis.

The versatility of 4-[3-(2-Methoxy-ethyl)-ureido]benzenesulfonyl chloride extends beyond its use as a pharmaceutical intermediate. It is also used in the synthesis of dyes, pigments, and other industrial chemicals. The compound's reactivity and functional groups make it a valuable building block for creating complex molecules with tailored properties.

In terms of synthetic methods, 4-[3-(2-Methoxy-ethyl)-ureido]benzenesulfonyl chloride can be synthesized through a multi-step process involving the reaction of 4-chlorobenzenesulfonyl chloride with 3-(2-methoxyethyl)amine followed by treatment with urea. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Safety considerations are an important aspect when handling 4-[3-(2-Methoxy-ethyl)-ureido]benzenesulfonyl chloride. As with any sulfonyl chloride, proper precautions should be taken to avoid exposure to skin and eyes, as well as inhalation of vapors. The compound should be stored in a cool, dry place away from strong bases and reducing agents to prevent decomposition or unwanted reactions.

In conclusion, 4-[3-(2-Methoxy-ethyl)-ureido]benzenesulfonyl chloride (CAS No. 677326-99-7) is a multifaceted compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an essential building block for the synthesis of bioactive molecules with diverse therapeutic potentials. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field.